2-(3,4-Dimethylphenyl)-[1,3]oxazolo[4,5-b]pyridine

• Molecular Formula: C14H12N2O
• Molecular Weight: 224.26 g/mol
• IUPAC Name: 2-(3,4-dimethylphenyl)-[1,3]oxazolo[4,5-b]pyridine
• InChI: InChI=1S/C14H12N2O/c1-9-5-6-11(8-10(9)2)14-16-13-12(17-14)4-3-7-15-13/h3-8H,1-2H3
• InChI Key: HWFGKIDBPXBUPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)C

Description

2-(3,4-Dimethylphenyl)-[1,3]oxazolo[4,5-b]pyridine is a heterocyclic compound that belongs to the oxazolo[4,5-b]pyridine family This compound is characterized by its fused ring structure, which includes both an oxazole and a pyridine ring

Preparation Methods

The synthesis of 2-(3,4-Dimethylphenyl)-[1,3]oxazolo[4,5-b]pyridine typically involves the condensation of 2-amino-3-hydroxypyridine with 4-chlorobenzoic acid. The reaction is carried out in an anhydrous environment, often using dimethylformamide (DMF) as the solvent. The intermediate product undergoes cyclization in the presence of a catalyst such as iodine and potassium carbonate (K2CO3) to form the desired oxazolo[4,5-b]pyridine structure .

Chemical Reactions Analysis

2-(3,4-Dimethylphenyl)-[1,3]oxazolo[4,5-b]pyridine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The compound can participate in nucleophilic substitution reactions, where the dimethylphenyl group can be replaced by other functional groups under appropriate conditions.

Scientific Research Applications

2-(3,4-Dimethylphenyl)-[1,3]oxazolo[4,5-b]pyridine has shown promise in various scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound has been studied for its potential antibacterial and antifungal properties.

Medicine: Research has indicated its potential as an anticancer agent, with activity against several human cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549).

Industry: It is used in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 2-(3,4-Dimethylphenyl)-[1,3]oxazolo[4,5-b]pyridine involves its interaction with specific molecular targets. For instance, its anticancer activity is believed to be due to its ability to inhibit certain enzymes and pathways critical for cancer cell proliferation. The compound may also induce apoptosis (programmed cell death) in cancer cells by disrupting their metabolic processes .

Comparison with Similar Compounds

2-(3,4-Dimethylphenyl)-[1,3]oxazolo[4,5-b]pyridine can be compared with other similar compounds such as:

2-(3,5-Dimethylphenyl)-[1,3]oxazolo[4,5-b]pyridine: This compound has a similar structure but with different methyl group positions, which can affect its chemical reactivity and biological activity.

2-(3-Iodophenyl)-[1,3]oxazolo[4,5-b]pyridine:

Isoxazolo[4,5-b]pyridine derivatives: These compounds share the oxazolo[4,5-b]pyridine core but have different substituents, leading to varied biological activities and uses.